![molecular formula C19H15Cl2NO4 B3745805 5-(3,4-dichlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide](/img/structure/B3745805.png)
5-(3,4-dichlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide
Overview
Description
5-(3,4-dichlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide, also known as TAK-659, is a small molecule inhibitor that has shown potential as a therapeutic agent in the treatment of various cancers and autoimmune diseases. This compound has been the subject of extensive research due to its unique chemical structure and promising pharmacological properties.
Mechanism of Action
The mechanism of action of 5-(3,4-dichlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide involves the inhibition of BTK, which is a key enzyme involved in the signaling pathways that regulate the growth and survival of cancer cells and immune cells. By blocking the activity of BTK, this compound can prevent the activation of downstream signaling pathways, leading to the inhibition of cell proliferation and survival.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects, including the inhibition of BTK activity, the suppression of cell proliferation and survival, and the induction of apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to modulate the activity of immune cells, leading to the suppression of autoimmune responses.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(3,4-dichlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide in lab experiments is its specificity for BTK, which allows researchers to selectively target this enzyme without affecting other signaling pathways. Additionally, this compound has been shown to have good pharmacokinetic properties, including high oral bioavailability and good tissue penetration. However, one limitation of using this compound in lab experiments is its potential for off-target effects, which could lead to unwanted side effects.
Future Directions
There are several potential future directions for research on 5-(3,4-dichlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide. One area of focus could be the development of new formulations or delivery methods that improve the compound's pharmacokinetic properties. Additionally, researchers could investigate the potential of this compound in combination with other therapeutic agents, such as chemotherapy drugs or immune checkpoint inhibitors, to enhance its efficacy. Finally, further studies could investigate the potential of this compound in the treatment of other diseases, such as rheumatoid arthritis or multiple sclerosis.
Scientific Research Applications
5-(3,4-dichlorophenyl)-N-(3,4-dimethoxyphenyl)-2-furamide has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent for the treatment of various diseases. One area of research has focused on the compound's ability to inhibit the activity of certain enzymes, such as Bruton's tyrosine kinase (BTK), which play a key role in the development and progression of cancer and autoimmune diseases.
properties
IUPAC Name |
5-(3,4-dichlorophenyl)-N-(3,4-dimethoxyphenyl)furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl2NO4/c1-24-16-6-4-12(10-18(16)25-2)22-19(23)17-8-7-15(26-17)11-3-5-13(20)14(21)9-11/h3-10H,1-2H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOSWRYWGEYFPLB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl2NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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